![molecular formula C16H19N3O4S B5522870 N-[4-(diethylamino)phenyl]-4-nitrobenzenesulfonamide](/img/structure/B5522870.png)
N-[4-(diethylamino)phenyl]-4-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(diethylamino)phenyl]-4-nitrobenzenesulfonamide, commonly known as DNNS, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DNNS is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and biochemical effects have been extensively studied.
Scientific Research Applications
Synthesis and Characterization
- A study detailed the synthesis, characterization, and computational analysis of a newly synthesized sulfonamide molecule. This research provides insights into the structural and electronic properties of the compound, including vibrational wave number assignments and local reactivity descriptors (Murthy et al., 2018).
- Another investigation highlighted the versatility of 3- and 4-nitrobenzenesulfonamides as intermediates for the preparation of secondary amines and the protection of amines. This study underscores the chemical utility of nitrobenzenesulfonamides in synthetic organic chemistry (Fukuyama, Jow, & Cheung, 1995).
Biological Activity and Applications
- Research into sulfonamide derivatives has explored their potential as antibacterial agents, with certain compounds tested for fungistatic, protistocidal, and antibacterial activities. This work suggests the bioactive potential of sulfonamide-based compounds in medical and pharmaceutical applications (Vlasenko et al., 2022).
- Another study synthesized quinazoline derivatives containing sulfonamide groups to investigate their diuretic and antihypertensive properties. This highlights the therapeutic potential of sulfonamide derivatives in treating hypertension and related cardiovascular disorders (Ur Rahman et al., 2014).
Analytical and Synthetic Applications
- The cathodic cleavage of the nitrobenzenesulfonyl group from aliphatic amines has been studied, showcasing the relevance of sulfonamides in electrochemical reactions and potential applications in synthetic methodologies (Zanoni & Stradiotto, 1991).
- A novel synthesis approach utilized benzonitriles, demonstrating the role of N-cyano-N-phenyl-p-methylbenzenesulfonamide as an electrophilic cyanation reagent. This research contributes to the field of pharmaceutical intermediate synthesis and highlights the chemical versatility of sulfonamide compounds (Anbarasan, Neumann, & Beller, 2011).
Properties
IUPAC Name |
N-[4-(diethylamino)phenyl]-4-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4S/c1-3-18(4-2)14-7-5-13(6-8-14)17-24(22,23)16-11-9-15(10-12-16)19(20)21/h5-12,17H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNXLSXZPIMXZSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.